Cas no 1404364-91-5 (6,7-dimethoxy-4-(piperidin-4-yl)quinoline hydrochloride)

• Product Name: 6,7-dimethoxy-4-(piperidin-4-yl)quinoline hydrochloride
• CAS No: 1404364-91-5
• MF: C₁₆H₂₀N₂O₂
• MW: 272.342204093933
• CID: 4597264
• Update Time: 2025-10-29

6,7-dimethoxy-4-(piperidin-4-yl)quinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6,7-dimethoxy-4-(piperidin-4-yl)quinoline hydrochloride

• Inchi： 1S/C16H20N2O2/c1-19-15-9-13-12(11-3-6-17-7-4-11)5-8-18-14(13)10-16(15)20-2/h5,8-11,17H,3-4,6-7H2,1-2H3
• InChI Key： RFFFZZMOSDDBJP-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC)=C(OC)C=2)C(C2CCNCC2)=CC=1

Additional information on 6,7-dimethoxy-4-(piperidin-4-yl)quinoline hydrochloride

Introduction to 6,7-dimethoxy-4-(piperidin-4-yl)quinoline hydrochloride (CAS No. 1404364-91-5)

6,7-dimethoxy-4-(piperidin-4-yl)quinoline hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1404364-91-5, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural features and potential biological activities, making it a subject of extensive research in medicinal chemistry. The presence of both methoxy and piperidine substituents in its core quinoline scaffold suggests a unique set of chemical and pharmacological properties that are being explored for various therapeutic applications.

The quinoline backbone is a well-documented pharmacophore in drug discovery, with numerous derivatives exhibiting antimicrobial, antimalarial, and anticancer properties. The introduction of dimethoxy groups at the 6 and 7 positions enhances the electron density on the quinoline ring, potentially influencing its interaction with biological targets. Additionally, the piperidin-4-yl moiety at the 4-position introduces a nitrogen-rich heterocycle, which is known to improve solubility and metabolic stability in drug candidates. The hydrochloride salt form of this compound further enhances its solubility in aqueous solutions, facilitating its use in pharmaceutical formulations.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict the binding affinity and mechanism of action of 6,7-dimethoxy-4-(piperidin-4-yl)quinoline hydrochloride more accurately. Studies using molecular docking simulations have suggested that this compound may interact with various protein targets, including kinases and transcription factors, which are implicated in cancer progression. The methoxy groups are predicted to form hydrogen bonds with polar residues in these targets, while the piperidine ring may engage in hydrophobic interactions.

In vitro studies have begun to explore the potential therapeutic effects of 6,7-dimethoxy-4-(piperidin-4-yl)quinoline hydrochloride. Initial results indicate that this compound exhibits inhibitory activity against certain cancer cell lines, suggesting its potential as an anticancer agent. The mechanism of action appears to involve disruption of key signaling pathways that drive tumor growth and survival. Furthermore, the compound has shown promise in preclinical models for the treatment of inflammation-related diseases, where its ability to modulate cytokine production has been observed.

The synthesis of 6,7-dimethoxy-4-(piperidin-4-yl)quinoline hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions to introduce the methoxy groups and cyclization reactions to form the quinoline core. The final step involves salt formation with hydrochloric acid to enhance stability and solubility. Advances in green chemistry have also been applied to optimize these synthetic routes, reducing waste and improving sustainability.

The pharmacokinetic profile of 6,7-dimethoxy-4-(piperidin-4-yl)quinoline hydrochloride is another area of active investigation. Animal studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The compound demonstrates reasonable oral bioavailability and prolonged half-life in vivo, suggesting its potential for once-daily dosing regimens. Additionally, preliminary toxicology studies indicate that it exhibits low toxicity at therapeutic doses, making it a promising candidate for further development.

Future research directions for 6,7-dimethoxy-4-(piperidin-4-yl)quinoline hydrochloride include exploring its efficacy in larger clinical trials and investigating its potential for combination therapy with other anticancer agents. The development of novel derivatives by modifying the substituents on the quinoline ring is also being pursued to enhance potency and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate these efforts toward bringing this compound into clinical practice.

The role of 6,7-dimethoxy-4-(piperidin-4-yl)quinoline hydrochloride in addressing unmet medical needs underscores its importance as a research chemical. Its unique structural features offer a foundation for developing next-generation therapeutics targeting complex diseases such as cancer and inflammation-related disorders. As our understanding of molecular mechanisms continues to evolve, compounds like this will play a crucial role in advancing personalized medicine approaches.